Piperaquine phosphate

• CAS No.: 4085-31-8
• Product Name: Piperaquine phosphate
• Molecular Formula: C29H32Cl2N6
• Molecular Weight: 535.5 g/mol
• IUPAC Name: 7-chloro-4-[4-[3-[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propyl]piperazin-1-yl]quinoline
• Standard InChI: InChI=1S/C29H32Cl2N6/c30-22-2-4-24-26(20-22)32-8-6-28(24)36-16-12-34(13-17-36)10-1-11-35-14-18-37(19-15-35)29-7-9-33-27-21-23(31)3-5-25(27)29/h2-9,20-21H,1,10-19H2
• Standard InChIKey: UCRHFBCYFMIWHC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCN2CCN(CC2)C3=C4C=CC(=CC4=NC=C3)Cl)C5=C6C=CC(=CC6=NC=C5)Cl
• Canonical SMILES: C1CN(CCN1CCCN2CCN(CC2)C3=C4C=CC(=CC4=NC=C3)Cl)C5=C6C=CC(=CC6=NC=C5)Cl
• Appearance: Assay:≥98%A crystalline solid
• Description: Piperaquine is an aminoquinoline that is 1,3-di(piperazin-1-yl)propane in which the nitrogen at position 4 of each of the piperazine moieties is replaced by a 7-chloroquinolin-4-yl group. It has a role as an antimalarial. It is a N-arylpiperazine, an organochlorine compound and an aminoquinoline.; Piperaquine is an antimalarial agent first synthesized in the 1960's and used throughout China. Its use declined in the 1980's as piperaquine resistant strains of *Plasmodium falciparum* appeared and artemisinin derivatives became available. It has come back into use in combination with the artemisinin derivative [DB11638] as part of the combination product Eurartesim. Eurartesim was first authorized for market by the European Medicines Agency in October 2011.
• Synonyms: 1,3-bis[1-(7-chloro-4-quinolyl)-4/'-piperazinyl]propane tetraphosphate tetrahydrate;Piperaquine phosphate CP2000;PIRERAQUINE PHOSPHATE;4,4/'-(1,3-Propanediydi-4,1-piper-azinediyl)bis[7-chloroquinoline];4,4/'-(trimethylenedi-4,1-piperazinediyl)bis(7-c
• Reference: 1: Zani B, Gathu M, Donegan S, Olliaro PL, Sinclair D.; Dihydroartemisinin-piperaquine for treating uncomplicated Plasmodium falciparum; malaria. Cochrane Database Syst Rev. 2014 Jan 20;(1):CD010927. doi:; 10.1002/14651858.CD010927. Review. PubMed PMID: 24443033; PubMed Central PMCID:; PMC4470355.; ; ; 2: Artenimol + piperaquine. Very slow piperaquine elimination: cardiovascular; risks and interactions. Prescrire Int. 2014 Jan;23(145):5-8. PubMed PMID:; 24516901.; ; ; 3: Kakuru A, Jagannathan P, Muhindo MK, Natureeba P, Awori P, Nakalembe M, Opira ; B, Olwoch P, Ategeka J, Nayebare P, Clark TD, Feeney ME, Charlebois ED, Rizzuto; G, Muehlenbachs A, Havlir DV, Kamya MR, Dorsey G. Dihydroartemisinin-Piperaquine ; for the Prevention of Malaria in Pregnancy. N Engl J Med. 2016 Mar; 10;374(10):928-39. doi: 10.1056/NEJMoa1509150. PubMed PMID: 26962728; PubMed; Central PMCID: PMC4847718.; ; ; 4: Spring MD, Lin JT, Manning JE, Vanachayangkul P, Somethy S, Bun R, Se Y, Chann; S, Ittiverakul M, Sia-ngam P, Kuntawunginn W, Arsanok M, Buathong N,; Chaorattanakawee S, Gosi P, Ta-aksorn W, Chanarat N, Sundrakes S, Kong N, Heng; TK, Nou S, Teja-isavadharm P, Pichyangkul S, Phann ST, Balasubramanian S, Juliano; JJ, Meshnick SR, Chour CM, Prom S, Lanteri CA, Lon C, Saunders DL.; Dihydroartemisinin-piperaquine failure associated with a triple mutant including ; kelch13 C580Y in Cambodia: an observational cohort study. Lancet Infect Dis. 2015; Jun;15(6):683-91. doi: 10.1016/S1473-3099(15)70049-6. Epub 2015 Apr 12. PubMed; PMID: 25877962.; ; ; 5: Reuter SE, Evans AM, Shakib S, Lungershausen Y, Francis B, Valentini G,; Bacchieri A, Ubben D, Pace S. Effect of food on the pharmacokinetics of; piperaquine and dihydroartemisinin. Clin Drug Investig. 2015 Sep;35(9):559-67.; doi: 10.1007/s40261-015-0312-8. PubMed PMID: 26293519.
• PubChem Compound: 122262
• Last Modified: Nov 11 2021